Cas no 2137992-34-6 (2-fluoro-6-(1H-imidazol-2-yl)aniline)

• Product Name: 2-fluoro-6-(1H-imidazol-2-yl)aniline
• CAS No: 2137992-34-6
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 6190417
• PubChem ID: 165484267
• Update Time: 2025-07-28

2-fluoro-6-(1H-imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1H-imidazol-2-yl)aniline
• EN300-1131912
• 2137992-34-6

• Inchi： 1S/C9H8FN3/c10-7-3-1-2-6(8(7)11)9-12-4-5-13-9/h1-5H,11H2,(H,12,13)
• InChI Key： FAMVXKAQMZKHEY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)C1=NC=CN1

Computed Properties

• Exact Mass: 177.07022543g/mol
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-fluoro-6-(1H-imidazol-2-yl)aniline

Professional Introduction to Compound with CAS No. 2137992-34-6 and Product Name: 2-fluoro-6-(1H-imidazol-2-yl)aniline

The compound with the CAS number 2137992-34-6 and the product name 2-fluoro-6-(1H-imidazol-2-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro substituent and an imidazole moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. Among these, compounds featuring fluoroalkyl groups have been extensively studied for their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The fluoro group in 2-fluoro-6-(1H-imidazol-2-yl)aniline contributes to these desirable properties, making it an attractive scaffold for designing novel therapeutic agents.

The imidazole ring in this compound is another critical feature that contributes to its pharmacological potential. Imidazole derivatives are well-documented for their role as bioactive molecules, particularly in the inhibition of enzymes and receptors involved in cancer, inflammation, and infectious diseases. The integration of the imidazole moiety with an aniline backbone in 2-fluoro-6-(1H-imidazol-2-yl)aniline creates a versatile platform for structure-based drug design. This combination allows for fine-tuning of electronic and steric properties, enabling the optimization of binding interactions with biological targets.

Recent studies have highlighted the importance of 2-fluoro-6-(1H-imidazol-2-yl)aniline in the development of next-generation therapeutics. Researchers have demonstrated its efficacy as a kinase inhibitor, particularly in targeting tyrosine kinases that play a crucial role in cancer progression. The fluoro substituent enhances the compound's ability to penetrate the blood-brain barrier, which is a significant challenge in treating central nervous system disorders. Additionally, the imidazole component has been shown to modulate enzyme activity by acting as a competitive inhibitor, thereby disrupting pathological signaling pathways.

The synthesis of 2-fluoro-6-(1H-imidazol-2-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this compound. These techniques not only facilitate efficient synthesis but also allow for the introduction of additional functional groups, further expanding its pharmacological potential.

In clinical settings, 2-fluoro-6-(1H-imidazol-2-yl)aniline has shown promise in preclinical trials as a candidate for treating various diseases. Its ability to selectively target pathological pathways without significant off-target effects makes it an appealing therapeutic option. Moreover, its chemical stability under physiological conditions ensures prolonged activity within the body, enhancing therapeutic outcomes. Ongoing research is focused on elucidating its mechanism of action and identifying potential drug-drug interactions to ensure safe and effective clinical use.

The role of computational chemistry in understanding the behavior of 2-fluoro-6-(1H-imidazol-2-yl)aniline cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, metabolic stability, and pharmacokinetic properties. These insights guide experimental design and help optimize lead compounds for clinical development. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

Future directions in the study of 2-fluoro-6-(1H-imidazol-2-yl)aniline include exploring its applications in combination therapies and developing derivatives with enhanced bioavailability. The versatility of this compound's structure allows for modifications that can improve its solubility, permeability, and resistance to metabolic degradation. Such advancements are crucial for addressing multidrug resistance and improving patient outcomes across various therapeutic areas.

In conclusion, 2-fluoro-6-(1H-imidazol-2-yl)aniline (CAS No. 2137992-34-6) represents a significant milestone in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make substantial contributions to modern medicine.